Cas no 2228584-92-5 (3-(2-chloroquinolin-3-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(2-chloroquinolin-3-yl)-1,2-oxazol-5-amine
• CAS No: 2228584-92-5
• MF: C₁₂H₈ClN₃O
• MW: 245.664421081543
• CID: 6526777
• PubChem ID: 165796883
• Update Time: 2025-05-21

3-(2-chloroquinolin-3-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroquinolin-3-yl)-1,2-oxazol-5-amine
• EN300-2004416
• 2228584-92-5

• Inchi： 1S/C12H8ClN3O/c13-12-8(10-6-11(14)17-16-10)5-7-3-1-2-4-9(7)15-12/h1-6H,14H2
• InChI Key： OMICWURAHSMIMG-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=C(N)ON=2)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 245.0355896g/mol
• Monoisotopic Mass: 245.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-(2-chloroquinolin-3-yl)-1,2-oxazol-5-amine

Comprehensive Overview of 3-(2-chloroquinolin-3-yl)-1,2-oxazol-5-amine (CAS No. 2228584-92-5)

3-(2-chloroquinolin-3-yl)-1,2-oxazol-5-amine (CAS No. 2228584-92-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a chloroquinoline moiety with an oxazol-5-amine group, making it a versatile intermediate for the synthesis of biologically active molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The growing demand for novel therapeutic agents has led to increased interest in compounds like 3-(2-chloroquinolin-3-yl)-1,2-oxazol-5-amine. Its chloroquinoline component is known for its ability to interact with various biological targets, while the oxazol-5-amine group enhances its solubility and bioavailability. These properties make it a valuable candidate for addressing current challenges in drug resistance and targeted therapy. Recent studies have explored its potential in modulating inflammatory pathways and combating multidrug-resistant bacterial strains, aligning with global health priorities.

From a synthetic chemistry perspective, CAS No. 2228584-92-5 offers several advantages. Its well-defined structure allows for precise modifications, enabling researchers to fine-tune its pharmacological properties. The compound's stability under various conditions also makes it suitable for large-scale production, a critical factor for industrial applications. Moreover, its compatibility with green chemistry principles has been investigated, reflecting the increasing emphasis on sustainable practices in chemical synthesis.

In the agrochemical sector, 3-(2-chloroquinolin-3-yl)-1,2-oxazol-5-amine has shown promise as a precursor for crop protection agents. Its ability to interfere with essential metabolic processes in pests while maintaining low toxicity to non-target organisms aligns with the industry's shift toward environmentally friendly solutions. This dual functionality—addressing both human health and agricultural needs—positions the compound as a multifaceted tool in modern science.

The analytical characterization of CAS No. 2228584-92-5 has been thoroughly documented, with techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography confirming its purity and structural integrity. These rigorous quality control measures ensure reproducibility in research and industrial applications, addressing a key concern among stakeholders in the chemical and pharmaceutical sectors.

Looking ahead, the exploration of 3-(2-chloroquinolin-3-yl)-1,2-oxazol-5-amine is expected to expand into new domains, including materials science and nanotechnology. Its molecular architecture suggests potential utility in designing smart materials with responsive properties, further broadening its impact across interdisciplinary fields. As research continues to uncover its full potential, this compound remains at the forefront of innovation in chemical sciences.